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Compound of Interest

Compound Name: TP-004

Cat. No.: B8103447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of TP-004, a potent and reversible inhibitor of methionyl

aminopeptidase 2 (METAP2). Adherence to these guidelines is critical to ensure personal

safety and maintain a secure laboratory environment.

Immediate Safety and Handling Information
TP-004 is a chemical compound intended for research use only and should be handled with

care. It is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling TP-004. The

following table summarizes the required PPE.
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound. Gloves must be

inspected prior to use and

changed regularly.

Body Protection
Impervious laboratory coat or

clothing

Provides a barrier against

accidental spills and

contamination.

Respiratory Protection
Suitable respirator (use in well-

ventilated areas)

Prevents inhalation of dust or

aerosols, especially when

handling the solid form.

Hazard Identification and First Aid
Familiarize yourself with the potential hazards and corresponding first aid measures outlined

below.
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Hazard Description First Aid Measures

Oral Toxicity Harmful if swallowed.

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth

with water. Do NOT induce

vomiting.

Skin Contact May cause skin irritation.

Remove contaminated

clothing. Rinse skin thoroughly

with large amounts of water. If

irritation persists, seek medical

attention.

Eye Contact May cause eye irritation.

Remove contact lenses if

present. Immediately flush

eyes with large amounts of

water for at least 15 minutes,

lifting upper and lower eyelids.

Seek prompt medical attention.

Inhalation
May cause respiratory tract

irritation.

Move the person to fresh air. If

breathing is difficult, provide

oxygen or artificial respiration.

Seek medical attention if

symptoms persist.

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of TP-004 and ensuring a

safe laboratory environment.

Handling Procedures
Preparation: Before handling, ensure all required PPE is correctly worn. Work in a

designated, well-ventilated area, preferably a chemical fume hood.

Weighing and Solution Preparation:
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TP-004 is supplied as a solid. Handle the solid form with care to avoid generating dust.

To prepare a stock solution, dissolve TP-004 in a suitable solvent. It is slightly soluble in

acetonitrile (0.1-1 mg/ml) and sparingly soluble in methanol (1-10 mg/ml).[1]

When preparing solutions, purge the solvent of choice with an inert gas.

General Practices:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage Conditions
Form Storage Temperature Additional Information

Solid (Powder) -20°C
Keep container tightly sealed

in a cool, well-ventilated area.

In Solvent -80°C
Protect from direct sunlight and

sources of ignition.

Disposal Plan
The disposal of TP-004 and its containers must be conducted in compliance with local, state,

and federal regulations. Improper disposal can pose a significant environmental risk.

Waste Segregation and Collection
Waste Categorization: TP-004 waste is considered hazardous chemical waste.

Containerization:

Collect all solid and liquid waste containing TP-004 in designated, properly labeled, and

sealed hazardous waste containers.

Do not mix TP-004 waste with other incompatible waste streams.
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Labeling: Clearly label waste containers with "Hazardous Waste" and list the chemical

contents, including "TP-004".

Disposal Procedure
Consult Safety Officer: Contact your institution's Environmental Health and Safety (EHS)

department or designated safety officer for specific disposal protocols.

Approved Waste Disposal: Dispose of contents and containers through an approved waste

disposal plant. Do not discharge into sewer systems or the environment.

Empty Containers:

Triple rinse empty containers with a suitable solvent.

Collect the rinsate as hazardous waste.

After triple rinsing, the container may be disposed of as regular trash, but first, deface the

chemical label.

Experimental Protocol: In Vitro Cell-Based Assay
This section provides a general, step-by-step protocol for utilizing TP-004 as a METAP2

inhibitor in a cell-based assay. This protocol should be adapted based on the specific cell line

and experimental goals.

Materials
TP-004 stock solution (e.g., 10 mM in DMSO)

Cell culture medium appropriate for the chosen cell line

96-well cell culture plates

Cell line of interest

Reagents for the chosen cell viability or functional assay (e.g., MTT, CellTiter-Glo®)

Phosphate-buffered saline (PBS)
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Procedure
Cell Seeding:

Trypsinize and count cells.

Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well)

and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

Compound Treatment:

Prepare serial dilutions of the TP-004 stock solution in the cell culture medium to achieve

the desired final concentrations.

Remove the old medium from the wells and add the medium containing the different

concentrations of TP-004. Include a vehicle control (medium with the same concentration

of DMSO used for the highest TP-004 concentration).

Incubation:

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in a

humidified incubator.

Assay:

After the incubation period, perform the chosen cell viability or functional assay according

to the manufacturer's instructions.

Data Analysis:

Measure the output of the assay (e.g., absorbance, luminescence).

Normalize the data to the vehicle control and plot the results as a dose-response curve to

determine the IC₅₀ value of TP-004 for the specific cell line.

Signaling Pathway Visualization
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TP-004 functions as an inhibitor of Methionyl Aminopeptidase 2 (METAP2), a key enzyme in

protein maturation and angiogenesis. The diagram below illustrates the simplified signaling

pathway affected by TP-004.
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Caption: Inhibition of METAP2 by TP-004 blocks protein maturation, leading to reduced

angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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